Cas no 67291-62-7 (Benzenamine, 2-methoxy-3,4-dimethyl-)

• Product Name: Benzenamine, 2-methoxy-3,4-dimethyl-
• CAS No: 67291-62-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 965718
• PubChem ID: 17896477
• Update Time: 2025-04-19

Benzenamine, 2-methoxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-3,4-dimethyl-
• 2-methoxy-3,4-dimethylaniline
• SCHEMBL5270603
• DMDXUBUYRWRGRH-UHFFFAOYSA-N
• 3-Methoxy-4-aminoxyloL
• 3,4-dimethyl-2-methoxyaniline
• DTXSID50591514
• 67291-62-7
• DB-182335
• 2-Methoxy-3,4-dimethylbenzenamine

• Inchi： 1S/C9H13NO/c1-6-4-5-8(10)9(11-3)7(6)2/h4-5H,10H2,1-3H3
• InChI Key： DMDXUBUYRWRGRH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C)=C1C)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų